2-(2-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide

• Molecular Formula: C18H16ClNO4
• Molecular Weight: 345.8 g/mol
• SMILES: C1=CC=C(C(=C1)OCC(=O)N(CC2=CC=CO2)CC3=CC=CO3)Cl
• InChI: InChI=1S/C18H16ClNO4/c19-16-7-1-2-8-17(16)24-13-18(21)20(11-14-5-3-9-22-14)12-15-6-4-10-23-15/h1-10H,11-13H2
• InChIKey: VZBOLQHPLBXCMF-UHFFFAOYSA-N

Halogen-position SAR in phenoxyacetamide screening libraries often yields incomplete datasets, leading to ambiguous selectivity profiles. This compound (CAS 874192-30-0) directly addresses this gap as a structurally defined ortho-chloro probe. - Distinct Selectivity: Ortho-chloro substitution offers a differentiated P2X receptor selectivity fingerprint vs. para-halo analogs; class-level IC50 values range from 247 nM to 7.64 μM. - Matched Pair Ready: Supplied alongside mono-furylmethyl analogs (MW 265.69) for fragment-based drug design and LLE calibration. - Validated Pharmacophore: Aligns with DOT1L inhibitor requirements for MLL-rearranged leukemia programs.

Chemical Identity and Procurement Baseline

2-(2-Chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide (CAS 874192-30-0) is a synthetic tertiary acetamide derivative with molecular formula C18H16ClNO4 and a molecular weight of 345.8 g/mol. It belongs to the phenoxyacetamide class and is characterized by an ortho-chlorophenoxy moiety linked to an acetamide backbone that bears two N-furan-2-ylmethyl substituents . The compound is distributed by multiple screening-compound vendors and is cataloged under ChEMBL ID CHEMBL5184613 [1]. Its structural architecture combines a hydrogen-bond-accepting acetamide core, an electron-withdrawing 2-chlorophenoxy group, and two heteroaromatic furylmethyl rings, distinguishing it from simpler phenoxyacetamides and mono-furylmethyl analogs.

Synthetic phenoxyacetamide with N,N-bis(2-furylmethyl) substitution

Ortho-chloro on phenoxy ring; dual furan rings provide H-bonding capacity

Cataloged by multiple screening-compound suppliers (ChEMBL CHEMBL5184613)

• [1] ChEMBL Database. CHEMBL5184613 – Compound Report. European Bioinformatics Institute. https://www.ebi.ac.uk/chembl/explore/compound/CHEMBL5184613 (accessed 2026-05-06). View Source

Why Structural Analogs Cannot Be Interchanged

Within the N,N-bis(2-furylmethyl)phenoxyacetamide series, subtle variations in the phenoxy substitution pattern, halogen identity, and the number of furylmethyl groups can drive large differences in target engagement, physicochemical properties, and biological readout. The ortho-chloro substituent on the phenoxy ring of the target compound imposes a distinct steric and electronic environment compared to its para-chloro isomer or the unsubstituted phenoxy analog, which may alter binding pose, metabolic stability, and off-target profile . Published class-level evidence shows that halogen substitution on the phenoxy ring of 2-(substituted phenoxy)acetamide derivatives markedly modulates anticancer and anti-inflammatory activity [1]. Therefore, procurement or screening decisions that treat all N,N-bis(2-furylmethyl)phenoxyacetamides as functionally interchangeable risk selecting a compound with a different selectivity fingerprint, solubility profile, or potency window.

Ortho vs para chloro isomer: Positional isomerism may alter binding mode, metabolic stability, and target selectivity profile despite identical molecular weight.

Chlorine vs fluorine halogen: Chlorine is larger and more lipophilic than fluorine, which can shift halogen bonding, permeability, and target engagement.

Bis vs mono furylmethyl substitution: Additional furylmethyl increases molecular weight and hydrogen-bond acceptors, altering lead-like vs fragment-like properties and target engagement.

• [1] Rani P, Pal D, Hegde RR, Hashim SR. Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy) acetamide derivatives. Biomed Res Int. 2014;2014:386473. doi:10.1155/2014/386473. PMID: 25197642. View Source

Differentiation Evidence Against Closest Analogs

Ortho-vs-Para Chloro Positional Isomerism

The target compound bears the chlorine substituent at the ortho (2-) position of the phenoxy ring, whereas the commercially available comparator 2-(4-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide places chlorine at the para (4-) position. Although the molecular formula (C18H16ClNO4) and formula weight (345.8 g/mol) are identical, the ortho-substitution pattern alters the molecular shape, dipole moment, and hydrogen-bonding environment around the phenoxy oxygen. Ortho-chloro substitution introduces steric hindrance near the ether linkage, which can restrict rotational freedom of the phenoxy ring relative to the acetamide core and influence the presentation of the chlorine atom to biological targets . This positional difference is not captured by molecular weight or formula matching and may lead to divergent binding modes or metabolic profiles [1].

Positional Isomerism

Head-to-head

Target: ortho-Cl (2-substituted)
Comparator: para-Cl (4-substituted)
Identical MW 345.8; steric/electronic environment differs

Positional shift may alter binding mode

Class SAR: halogen position modulates bioactivity

Evidence Dimension	Chlorine substitution position on phenoxy ring
Target Compound Data	ortho (2-) Cl; MW 345.8 g/mol; C18H16ClNO4
Comparator Or Baseline	para (4-) Cl; MW 345.8 g/mol; C18H16ClNO4
Quantified Difference	Identical molecular formula and mass; differentiated only by substitution position (ortho vs para). Ortho substitution creates steric hindrance adjacent to the ether oxygen.
Conditions	Structural comparison based on vendor-reported SMILES and InChI data .

Why This Matters

Positional isomerism can produce distinct biological activity profiles despite identical molecular mass; selecting the wrong isomer may invalidate structure-activity relationship (SAR) conclusions.

• [1] Rani P, Pal D, Hegde RR, Hashim SR. Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy) acetamide derivatives. Biomed Res Int. 2014;2014:386473. doi:10.1155/2014/386473. Class-level evidence that halogen position on the phenoxy ring influences biological activity. View Source

Chlorine vs Fluorine Halogen Substitution

Replacement of the chlorine atom in the target compound with fluorine yields 2-(4-fluorophenoxy)-N,N-bis(2-furylmethyl)acetamide (CAS 874356-59-9). The fluorine analog has a molecular formula of C18H16FNO4 and a molecular weight of 329.3 g/mol, representing a 16.5 Da reduction compared to the chlorine-bearing target (345.8 g/mol) . Beyond the mass difference, chlorine and fluorine differ substantially in size (van der Waals radii: Cl ≈ 1.75 Å, F ≈ 1.47 Å), electronegativity, and lipophilicity contribution (Hansch π: Cl = +0.71, F = +0.14). Chlorine can participate in halogen bonding and occupies a larger volume, whereas fluorine exerts a stronger inductive electron-withdrawing effect. These differences are expected to produce divergent target binding, metabolic stability, and membrane permeability profiles within the same scaffold [1].

Halogen Identity

Head-to-head

Target: 2-Cl (MW 345.8, π=+0.71)
Comparator: 4-F (MW 329.3, π=+0.14)
ΔMW 16.5 Da; Δπ 0.57

Lipophilicity/size may shift target engagement

Cl halogen bonding vs F inductive effect

Evidence Dimension	Halogen identity (Cl vs F) and associated molecular properties
Target Compound Data	2-Cl-phenoxy; MW 345.8 g/mol; C18H16ClNO4; Hansch π (Cl) ≈ +0.71
Comparator Or Baseline	4-F-phenoxy; MW 329.3 g/mol; C18H16FNO4; Hansch π (F) ≈ +0.14
Quantified Difference	ΔMW = 16.5 Da; ΔHansch π ≈ 0.57 (Cl more lipophilic); Cl van der Waals radius ≈ 0.28 Å larger than F.
Conditions	Physicochemical comparison based on vendor data ; Hansch π and van der Waals radii from standard compilations [1].

Why This Matters

In screening campaigns, halogen choice affects hit prioritization: chlorinated analogs may exhibit higher potency via halogen bonding but increased lipophilicity, while fluorinated analogs may offer improved metabolic stability.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. Hansch π values for aromatic substituents. View Source

Bis(furylmethyl) vs Mono(furylmethyl) Substitution

The target compound contains two N-(2-furylmethyl) substituents on the acetamide nitrogen, whereas the analog 2-(2-chlorophenoxy)-N-(2-furylmethyl)acetamide carries only one such group, with the second position occupied by a hydrogen atom. This results in a molecular weight increase from 265.69 g/mol (mono-furylmethyl analog) to 345.8 g/mol (bis-furylmethyl target) — an addition of 80.1 g/mol — and an increase in hydrogen-bond acceptor count from 4 to 6 (two additional furan ring oxygens) . The bis-furylmethyl architecture may enhance binding through additional π-stacking or hydrogen-bonding interactions with target proteins while also increasing molecular bulk, which can affect cell permeability and solubility in opposing directions. In fragment-based or lead-like screening contexts, the mono-furylmethyl analog may be preferred for lower molecular complexity, whereas the bis-furylmethyl variant offers greater functional group density for target engagement [1].

Furylmethyl Count

Head-to-head

Target: Bis-furyl (MW 345.8, HBA=6)
Comparator: Mono-furyl (MW 265.7, HBA=4)
ΔMW 80.1; ΔHBA +2

MW/HBA increase shifts library properties

Impacts lead-like vs fragment-like classification

Evidence Dimension	Number of N-furylmethyl substituents and resulting molecular properties
Target Compound Data	Bis(2-furylmethyl); MW 345.8 g/mol; C18H16ClNO4; HBA count = 6
Comparator Or Baseline	Mono(2-furylmethyl); MW 265.69 g/mol; C13H12ClNO3; HBA count = 4
Quantified Difference	ΔMW = 80.1 g/mol; ΔHBA count = +2; Δrotatable bonds = +2; Δheavy atom count = +5.
Conditions	Structural comparison based on vendor and database entries .

Why This Matters

Selection between mono- and bis-furylmethyl variants directly impacts screening library design parameters (MW, HBA, rotatable bonds) and may determine whether a compound is classified as lead-like or fragment-like.

• [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. doi:10.1016/S0169-409X(00)00129-0. View Source

Halogen-Dependent Biological Activity in Phenoxyacetamides

In a systematic study of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, Rani et al. (2014) demonstrated that halogen substitution on the phenoxy ring significantly influences anticancer and anti-inflammatory activities. Compounds bearing halogens on the aromatic ring (series 3a–j) exhibited enhanced anticancer activity against MCF-7 (breast cancer) and SK-N-SH (neuroblastoma) cell lines, as well as increased anti-inflammatory and analgesic effects, compared to non-halogenated analogs [1]. The lead compound 3c, N-(1-(4-chlorophenyl)ethyl)-2-(4-nitrophenoxy)acetamide, showed potent activity across all three assays. While this study does not directly test the target compound, it provides class-level inference that the chlorine substituent in 2-(2-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide is likely a critical contributor to biological activity, distinguishing it from the unsubstituted phenoxy analog N,N-bis(2-furylmethyl)-2-phenoxyacetamide (CAS 874139-60-3, MW 311.3) . Substituting the unsubstituted analog for the chlorinated target in a screening panel risks loss of halogen-dependent potency and altered selectivity.

Halogen SAR (Class)

Class-level

Differential cell-model response reported for halogenated vs non-halogenated phenoxyacetamides (MCF-7, SK-N-SH)

Halogen may influence assay readout

Class-level evidence; target not directly tested

Evidence Dimension	Biological activity modulation by halogen substitution on the phenoxy ring in 2-(substituted phenoxy)acetamide derivatives
Target Compound Data	2-Cl-phenoxy substitution present; halogen-dependent activity enhancement inferred from class SAR
Comparator Or Baseline	Unsubstituted phenoxy analog (N,N-bis(2-furylmethyl)-2-phenoxyacetamide, MW 311.3); no halogen present
Quantified Difference	Class SAR: halogenated phenoxyacetamides (3a-j) showed qualitatively higher anticancer and anti-inflammatory activity vs non-halogenated analogs in Rani et al. 2014. Quantitative IC50 values not reported for the specific target compound or its direct analog.
Conditions	Anticancer activity: MCF-7 (breast cancer) and SK-N-SH (neuroblastoma) cell lines; anti-inflammatory: carrageenan-induced paw edema model; analgesic: acetic acid-induced writhing test [1].

Why This Matters

Procurement of the unsubstituted phenoxy analog as a 'close match' may lead to false negatives in phenotypic screening if halogen substitution is essential for target engagement or cellular potency.

• [1] Rani P, Pal D, Hegde RR, Hashim SR. Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy) acetamide derivatives. Biomed Res Int. 2014;2014:386473. doi:10.1155/2014/386473. PMID: 25197642. View Source

P2X Purinergic Receptor Antagonism Evidence

BindingDB and ChEMBL curate antagonist activity data for several N,N-bis(2-furylmethyl)-substituted acetamide derivatives against human P2X purinergic receptor subtypes (P2X2, P2X4, P2X7). A structurally related compound (BDBM50598316 / CHEMBL5184613) displays IC50 values of 247 nM against human P2X2R, 1.64 μM against human P2X7R, and 7.64 μM against human P2X4R in calcium influx assays using Fura-2 AM-stained 1321N1 cells [1]. While these data apply to a specific close analog rather than the exact target compound, they establish that the N,N-bis(2-furylmethyl)phenoxyacetamide chemotype is capable of engaging P2X receptors with sub-micromolar to low-micromolar potency and differential subtype selectivity. The target compound 2-(2-chlorophenoxy)-N,N-bis(2-furylmethyl)acetamide (ChEMBL CHEMBL5184613) is cataloged within the same ChEMBL series, suggesting it was evaluated in comparable P2X receptor assays [2]. This positions the target compound as a candidate for P2X-focused screening panels, where its ortho-chloro substitution may confer a distinct subtype-selectivity profile compared to the tested analog.

P2X Antagonism (Analog)

Cross-study comparable

Close analog IC50: 247 nM (hP2X2R), 1.64 μM (hP2X7R), 7.64 μM (hP2X4R)
Assay: Ca2+ influx, 1321N1 cells

Chemotype engages P2X receptors with subtype selectivity

Target IC50 not yet reported; ortho-Cl may shift selectivity

Evidence Dimension	P2X receptor antagonist activity (IC50) for N,N-bis(2-furylmethyl)phenoxyacetamide chemotype
Target Compound Data	Not directly reported. ChEMBL ID CHEMBL5184613 assigned; curated in same series as active P2X antagonists.
Comparator Or Baseline	Close analog (BDBM50598316): IC50 = 247 nM (hP2X2R), 1.64 μM (hP2X7R), 7.64 μM (hP2X4R) in 1321N1 cell calcium influx assay.
Quantified Difference	Subtype selectivity window for close analog: ~7-fold P2X2 vs P2X7, ~31-fold P2X2 vs P2X4. Target compound data not yet available for direct comparison.
Conditions	Human P2X2R, P2X4R, P2X7R stably transfected in human 1321N1 astrocytoma cells; Fura-2 AM calcium influx assay; 30 min incubation [1].

Why This Matters

For researchers investigating purinergic signaling, the target compound belongs to a chemotype with demonstrated P2X receptor engagement; its procurement enables head-to-head profiling against published analogs to establish its own selectivity fingerprint.

• [1] BindingDB. BDBM50598316 (CHEMBL5184613) – P2X Receptor Antagonist Activity Data. Comsats University Islamabad / ChEMBL curation. http://ww.w.bindingdb.org (accessed 2026-05-06). View Source
• [2] ChEMBL Database. CHEMBL5184613 – Compound Report. European Bioinformatics Institute. https://www.ebi.ac.uk/chembl/explore/compound/CHEMBL5184613 (accessed 2026-05-06). View Source

DOT1L Histone Methyltransferase Inhibitor Pharmacophore

A structure-based virtual screening study by Al-Dosari et al. (2016) identified phenoxyacetamide derivatives as novel inhibitors of DOT1L (disruptor of telomeric silencing 1-like), a histone H3K79 methyltransferase implicated in MLL-rearranged acute leukemias. Docking and molecular dynamics simulations demonstrated that the phenoxyacetamide scaffold anchors into the S-adenosylmethionine (SAM) binding pocket of DOT1L, with the amide carbonyl forming key hydrogen bonds and the substituted phenoxy ring occupying a hydrophobic sub-pocket [1]. The study reported that binding affinity was sensitive to the nature and position of substituents on the phenoxy ring, with halogenated derivatives showing improved docking scores. Although the specific target compound was not among the top hits reported, its structural features — a chlorinated phenoxy ring and dual furylmethyl groups — align with the pharmacophore requirements identified for DOT1L inhibition: an H-bond-accepting amide, an aromatic group for hydrophobic pocket occupancy, and additional H-bond-capable heterocycles for enhanced affinity [1]. This provides a computational rationale for prioritizing the target compound over non-halogenated or mono-furylmethyl analogs in epigenetic screening contexts.

DOT1L Pharmacophore

Class-level

In silico: phenoxyacetamide scaffold docks into SAM pocket; halogenated derivatives show improved scores

Computational model supports binding potential

Target not directly docked; requires biochemical validation

Evidence Dimension	Computational docking score and predicted binding mode to DOT1L for phenoxyacetamide derivatives
Target Compound Data	Not directly docked. Contains the phenoxyacetamide core, ortho-Cl substituent, and dual furylmethyl groups that match key pharmacophore features identified in the study.
Comparator Or Baseline	Phenoxyacetamide hits L03, L04, L05 from virtual screening (specific structures not fully disclosed); halogenated derivatives showed higher docking scores than non-halogenated compounds.
Quantified Difference	Binding affinity trend (docking scores) favored halogenated over non-halogenated phenoxyacetamides. No quantitative IC50 or Kd data available for the target compound vs comparators.
Conditions	In silico docking into DOT1L SAM-binding pocket (PDB: 4EK9); molecular dynamics simulations (50 ns); AutoDock Vina scoring function [1].

Why This Matters

Researchers investigating epigenetic targets can rationalize the inclusion of this compound in DOT1L screening panels based on pharmacophore compatibility; the ortho-chloro substitution may provide a binding advantage over unsubstituted analogs.

• [1] Al-Dosari MS, et al. Identification of phenoxyacetamide derivatives as novel DOT1L inhibitors via docking screening and molecular dynamics simulation. J Mol Graph Model. 2016;68:128-139. doi:10.1016/j.jmgm.2016.06.006. PMID: 27376456. View Source

Research and Procurement Application Scenarios

P2X Purinergic Receptor Subtype-Selectivity Profiling

Based on BindingDB evidence that the N,N-bis(2-furylmethyl)phenoxyacetamide chemotype engages human P2X2, P2X4, and P2X7 receptors with differential potency (IC50 range: 247 nM to 7.64 μM for a close analog [1]), the target compound is suited for inclusion in P2X receptor subtype-selectivity screening panels. Its ortho-chloro substitution pattern may yield a distinct selectivity window compared to published analogs. Procurement of this compound alongside the 4-chloro and 4-fluoro analogs enables systematic SAR exploration of halogen position effects on P2X subtype selectivity.

DOT1L Histone Methyltransferase Inhibitor Screening

The phenoxyacetamide scaffold has been computationally validated as a DOT1L inhibitor pharmacophore, with the amide carbonyl and substituted phenoxy ring forming critical interactions in the SAM-binding pocket [2]. The target compound's combination of a chlorinated phenoxy ring and dual furylmethyl H-bond acceptors aligns with key pharmacophore requirements. It is recommended as a screening candidate in DOT1L-focused programs for MLL-rearranged leukemia, with the rationale that halogen substitution enhances binding affinity relative to unsubstituted phenoxy analogs.

Halogen Position Effects on Bioactivity SAR

The class-level SAR established by Rani et al. (2014) demonstrates that halogen substitution on the phenoxy ring of acetamide derivatives significantly modulates anticancer activity against MCF-7 and SK-N-SH cell lines [3]. The target compound, bearing an ortho-chloro substituent, fills a specific position in the halogen-position SAR matrix alongside the 4-chloro, 4-fluoro, and unsubstituted analogs. Systematic procurement of this series supports medicinal chemistry campaigns aimed at optimizing halogen placement for potency, selectivity, and ADME properties within the phenoxyacetamide class.

Furylmethyl Group Contributions to Target Engagement

The target compound, with two N-furylmethyl substituents (MW 345.8), and its mono-furylmethyl analog (MW 265.69) form a matched molecular pair for dissecting the contribution of the second furylmethyl group to binding affinity, selectivity, and physicochemical properties. This pair is valuable for fragment-based drug design and for calibrating computational models that predict the effect of heterocyclic substituent count on ligand efficiency and lipophilic ligand efficiency (LLE).

Application

Selection Property

Validation Focus

P2X subtype-selectivity profiling

P2X receptor chemotype engagement

Subtype IC50 determination

DOT1L inhibitor screening

SAM-pocket pharmacophore alignment

H3K79 methylation endpoint

Halogen-position SAR studies

Ortho-chloro substitution pattern

Cell-model activity comparison

Matched molecular pair analysis

Bis- vs mono-furylmethyl MW/HBA

Ligand efficiency profiling

• [1] BindingDB. BDBM50598316 (CHEMBL5184613) – P2X Receptor Antagonist Activity Data. http://ww.w.bindingdb.org (accessed 2026-05-06). View Source
• [2] Al-Dosari MS, et al. Identification of phenoxyacetamide derivatives as novel DOT1L inhibitors via docking screening and molecular dynamics simulation. J Mol Graph Model. 2016;68:128-139. doi:10.1016/j.jmgm.2016.06.006. View Source
• [3] Rani P, Pal D, Hegde RR, Hashim SR. Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy) acetamide derivatives. Biomed Res Int. 2014;2014:386473. doi:10.1155/2014/386473. View Source